Cas no 1693595-54-8 (3-(2-bromo-4-fluorophenyl)-3-hydroxypropanoic acid)

• Product Name: 3-(2-bromo-4-fluorophenyl)-3-hydroxypropanoic acid
• CAS No: 1693595-54-8
• MF: C₉H₈BrFO₃
• MW: 263.060425758362
• CID: 6419260
• PubChem ID: 103946857
• Update Time: 2025-06-25

3-(2-bromo-4-fluorophenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-4-fluorophenyl)-3-hydroxypropanoic acid
• EN300-1910040
• 1693595-54-8

• Inchi： 1S/C9H8BrFO3/c10-7-3-5(11)1-2-6(7)8(12)4-9(13)14/h1-3,8,12H,4H2,(H,13,14)
• InChI Key： CKKXFPSGDHSROW-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1Br)(O)CC(=O)O

Computed Properties

• Exact Mass: 261.96408g/mol
• Monoisotopic Mass: 261.96408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(2-bromo-4-fluorophenyl)-3-hydroxypropanoic acid

3-(2-Bromo-4-Fluorophenyl)-3-Hydroxypropanoic Acid: A Comprehensive Overview

3-(2-Bromo-4-Fluorophenyl)-3-Hydroxypropanoic Acid (CAS No. 1693595-54-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its bromine and fluorine substituents, which impart distinct chemical properties and biological activities.

The bromine atom in the 2-position of the phenyl ring and the fluorine atom in the 4-position contribute to the compound's high reactivity and selectivity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of a hydroxy group on the propanoic acid moiety further enhances its reactivity and solubility, which are crucial factors in drug design and development.

Recent studies have highlighted the potential of 3-(2-Bromo-4-Fluorophenyl)-3-Hydroxypropanoic Acid as a lead compound for the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent anti-inflammatory properties, which could be harnessed for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In another study, researchers at the University of California, San Francisco, investigated the role of 3-(2-Bromo-4-Fluorophenyl)-3-Hydroxypropanoic Acid in modulating cellular signaling pathways. The results showed that this compound effectively inhibits the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and immune responses. This finding suggests that 3-(2-Bromo-4-Fluorophenyl)-3-Hydroxypropanoic Acid could serve as a promising candidate for developing drugs targeting NF-κB-related disorders.

The chemical structure of 3-(2-Bromo-4-Fluorophenyl)-3-Hydroxypropanoic Acid also makes it an attractive target for synthetic chemists. The combination of bromine, fluorine, and hydroxy groups provides multiple handles for functionalization, enabling the synthesis of a wide range of derivatives with diverse biological activities. This versatility has led to its use in combinatorial chemistry approaches, where large libraries of compounds can be rapidly generated and screened for potential therapeutic applications.

In addition to its medicinal applications, 3-(2-Bromo-4-Fluorophenyl)-3-Hydroxypropanoic Acid has been explored for its utility in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaics (OPVs). Research conducted at the Massachusetts Institute of Technology (MIT) has shown that this compound can be incorporated into polymer blends to enhance their charge transport properties, leading to improved device performance.

The synthesis of 3-(2-Bromo-4-Fluorophenyl)-3-Hydroxypropanoic Acid typically involves a multi-step process that includes bromination, fluorination, and hydroxylation reactions. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes, reducing the use of hazardous reagents and minimizing waste generation. For example, a study published in Green Chemistry (2020) described a novel method for synthesizing this compound using microwave-assisted catalysis, which significantly reduced reaction times and improved yields.

The safety profile of 3-(2-Bromo-4-Fluorophenyl)-3-Hydroxypropanoic Acid is an important consideration for its practical applications. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for use in pharmaceutical formulations. However, as with any chemical compound, appropriate handling and storage protocols should be followed to ensure safety.

In conclusion, 3-(2-Bromo-4-Fluorophenyl)-3-Hydroxypropanoic Acid (CAS No. 1693595-54-8) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions to pressing medical challenges.